2-chloro-5-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoic acid

• IUPAC Name: 2-chloro-5-[(3-nitro-2-oxochromen-4-yl)amino]benzoic acid
• InChI: InChI=1S/C16H9ClN2O6/c17-11-6-5-8(7-10(11)15(20)21)18-13-9-3-1-2-4-12(9)25-16(22)14(13)19(23)24/h1-7,18H,(H,20,21)
• InChI Key: PZCSJGLGEDZPKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C(=O)O2)[N+](=O)[O-])NC3=CC(=C(C=C3)Cl)C(=O)O
• Molecular Formula: C16H9ClN2O6
• Molecular Weight: 360.70 g/mol

Description

The compound “2-chloro-5-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoic acid” is a complex organic molecule that contains several functional groups. It has a benzoic acid group, a nitro group, and a chromen-4-yl group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a chromen-4-yl ring (a type of coumarin), a nitro group, and a benzoic acid group.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the nitro group could be reduced to an amino group, or the benzoic acid group could react with bases.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific chemical structure. For example, the presence of the polar nitro and carboxylic acid groups could impact its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would likely depend on its specific chemical structure and the presence of the functional groups. For example, coumarin derivatives are known to exhibit a variety of biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific chemical structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Given the interesting structure of this compound and the known biological activities of similar compounds, it could be a promising area for future research.